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Compound of Interest

Compound Name: Cromakalim

Cat. No.: B1195114 Get Quote

Essential Safety and Handling Guide for
Cromakalim
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal plans for Cromakalim, a

potassium channel opener utilized in various research applications. Adherence to these

guidelines is critical for maintaining a safe laboratory environment and ensuring the integrity of

experimental outcomes.

Personal Protective Equipment (PPE)
While Cromakalim is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), observing standard laboratory safety precautions is essential.[1][2]

The following PPE is recommended to minimize exposure and ensure personal safety.

General Laboratory Attire:

Lab Coat: A standard lab coat should be worn to protect against minor spills and

contamination.

Full-Length Pants and Closed-Toe Shoes: This is a mandatory requirement for any

laboratory setting to protect the skin from potential chemical splashes.
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Specific PPE Recommendations:

PPE Category Item
Specifications and
Rationale

Eye Protection
Safety Goggles with side-

shields

Essential for protecting the

eyes from splashes or

aerosols.[2]

Hand Protection Protective Gloves

Use of impermeable, chemical-

resistant gloves is

recommended. Due to a lack

of specific testing data, it is

advisable to consult glove

manufacturer compatibility

charts for suitable materials.[1]

[2]

Body Protection Impervious Clothing

In addition to a standard lab

coat, impervious clothing can

provide an extra layer of

protection, especially when

handling larger quantities or for

extended periods.[2]

Respiratory Protection Suitable Respirator

While not always required, a

respirator may be necessary in

situations with poor ventilation

or when there is a risk of

generating dust or aerosols.[2]

Operational Plans: Safe Handling and Storage
Proper handling and storage are crucial for maintaining the stability of Cromakalim and

ensuring a safe working environment.

Handling Procedures:
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Ventilation: Always handle Cromakalim in a well-ventilated area.[2] The use of a chemical

fume hood is recommended to minimize inhalation exposure.

Avoid Contact: Take precautions to avoid direct contact with the skin, eyes, and clothing.[2]

Aerosol and Dust Formation: Minimize the generation of dust and aerosols during handling.

[2]

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling the

compound, even if gloves were worn.

Storage Conditions:

Temperature: Store at -20°C for long-term stability.[2]

Container: Keep the container tightly sealed to prevent contamination.

Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[2]

Disposal Plan
Proper disposal of Cromakalim and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Steps:

Collection: Collect waste Cromakalim and any contaminated disposables (e.g., gloves,

pipette tips) in a designated, properly labeled hazardous waste container.

Spill Cleanup:

For spills, absorb any liquid with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Containerization: Ensure the waste container is compatible with the chemical waste and is

kept closed when not in use.
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Labeling: Clearly label the waste container with its contents.

Final Disposal: Dispose of the hazardous waste through an approved waste disposal service

in accordance with local, state, and federal regulations. Do not dispose of Cromakalim down

the drain or in the regular trash.[3]

Quantitative Data
Property Value

Synonyms (±)-Cromakalim, BRL 34915

Molecular Formula C16H18N2O3

Molecular Weight 286.33 g/mol [2]

CAS Number 94470-67-4[1]

Occupational Exposure Limits
No occupational exposure limit values have

been established for this product.[2]

Mechanism of Action: Signaling Pathway
Cromakalim functions as a potassium channel opener, specifically targeting ATP-sensitive

potassium (KATP) channels.[4][5] The opening of these channels leads to an efflux of

potassium ions (K+) from the cell, causing hyperpolarization of the cell membrane. This

hyperpolarization inhibits the opening of voltage-gated calcium channels, reducing the influx of

calcium ions (Ca2+) and ultimately leading to smooth muscle relaxation.[4]
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Caption: Cromakalim's mechanism of action leading to smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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